Cas no 18202-90-9 (Pyrazino[2,3-b]quinoxaline,2,3,7-trimethyl-)

• Product Name: Pyrazino[2,3-b]quinoxaline,2,3,7-trimethyl-
• CAS No: 18202-90-9
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 227353
• PubChem ID: 278847
• Update Time: 2025-04-19

Pyrazino[2,3-b]quinoxaline,2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-b]quinoxaline,2,3,7-trimethyl-
• 2,3,7-trimethylpyrazino[2,3-b]quinoxaline
• 2,3,7-Trimethylpyrazino(2,3-b)quinoxaline
• 2,3,7-trimethyl-pyrazino[2,3-b]quinoxaline
• 2,3,7-Trimethyl-pyrazino< 2,3-b> chinoxalin
• AC1L5OYA
• AC1Q4WDM
• AG-J-36901
• AR-1D2237
• CTK4D8033
• NSC128785
• 18202-90-9
• UNII-PAY8HBA1BJ
• NSC 128785
• NSC-128785
• PYRAZINO(2,3-B)QUINOXALINE, 2,3,7-TRIMETHYL-
• PAY8HBA1BJ
• DTXSID50171234

• Inchi： 1S/C13H12N4/c1-7-4-5-10-11(6-7)17-13-12(16-10)14-8(2)9(3)15-13/h4-6H,1-3H3
• InChI Key： HRRWDJDUSJSYQS-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C)=C(C)N=2)N=C2C=CC(C)=CC=12

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 396.4 °C at 760 mmHg
• Flash Point: 181.6 °C
• Refractive Index: 1.692
• PSA: 51.56
• LogP: 2.49820